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Compound of Interest

1,1,4-Triacetoxy-2,2-
Compound Name:

dichlorobutane
CAS No.: 141942-59-8
Cat. No.: B122643

Get Quote

CAS Number: 141942-59-8 Role: Advanced Pharmaceutical Intermediate (APl Precursor)
Target Audience: Process Chemists, Organic Synthesis Researchers, Drug Development
Scientists

Executive Summary

1,1,4-Triacetoxy-2,2-dichlorobutane is a highly functionalized acyclic alkane derivative
serving as a critical "C4" building block in the convergent synthesis of substituted pyridines,
most notably Pyridoxine (Vitamin B6). Its structure features a geminal dichloro moiety adjacent
to a protected aldehyde (gem-diacetate) and a terminal protected alcohol. This unique
arrangement allows it to function as a masked dicarbonyl equivalent, facilitating controlled
cyclization reactions with nitrogenous nucleophiles to form the pyridine core.

Chemical Identity & Properties
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Specification

Chemical Name

1,1,4-Triacetoxy-2,2-dichlorobutane

2,2-Dichloro-1,1,4-triacetoxybutane; 4,4-

Synonyms ) )
Diacetoxy-3,3-dichlorobutyl acetate

CAS Number 141942-59-8

Molecular Formula C10H14Cl20s6

Molecular Weight 301.12 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point ~140-150 °C (at reduced pressure, est.)

. Soluble in DCM, THF, Ethyl Acetate; Hydrolyzes

Solubility )

In water
N Moisture sensitive; Stable under anhydrous
Stability

conditions

Structural Analysis

The molecule consists of a four-carbon butane backbone:[1]

C1: Substituted with two acetoxy groups (gem-diacetate), acting as a protected aldehyde.

C2: Substituted with two chlorine atoms (gem-dichloro), acting as an electron-withdrawing

group and potential leaving group/ketone equivalent.

Synthesis Pathways

C3: Methylene bridge.

C4: Substituted with one acetoxy group (primary acetate), acting as a protected alcohol.

The industrial preparation of 1,1,4-Triacetoxy-2,2-dichlorobutane typically proceeds from

-Butyrolactone (GBL) via a three-step sequence: chlorination, reduction/ring-opening, and

acetylation.
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Synthesis Workflow (Graphviz Diagram)

DIBAL-H or
Cl2, SO2CI2 Catalytic Hydrogenation Ac20, H+

gamma-Butyrolactone (Chlurinatiun]. alpha,alpha-Dichloro-GBL (Reduction) > 2,2-Dichloro-4-hydroxybutanal (Acetxlation)l 1,1,4-Triacetoxy-2,2-dichlorobutane

(Starting Material) (Intermediate 1) (Lactol Form) (CAS 141942-59-8)

Click to download full resolution via product page
Figure 1: Synthetic pathway from

-Butyrolactone to 1,1,4-Triacetoxy-2,2-dichlorobutane.[2][3]

Detailed Protocol

Step 1: Chlorination of

-Butyrolactone
e Reagents:
-Butyrolactone (GBL), Sulfuryl Chloride (
) or Chlorine gas (
), Phosphorus Trichloride (
) catalyst.

e Conditions: Heat to 60-80°C.

¢ Mechanism: Radical or electrophilic alpha-chlorination. The alpha-position (C2) is activated
by the carbonyl, allowing sequential substitution of both hydrogens with chlorine.

e Product:

-Dichloro-

-butyrolactone (2,2-dichloro-4-butanolide).

Step 2: Reductive Ring Opening
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e Reagents: Diisobutylaluminum hydride (DIBAL-H) or Sodium Borohydride (

) (controlled).

e Conditions: -78°C (for DIBAL) or 0°C (for borohydride).

e Mechanism: Selective reduction of the lactone carbonyl to a lactol (hemiacetal). This species
exists in equilibrium with the open-chain aldehyde form: 2,2-dichloro-4-hydroxybutanal.

Step 3: Global Acetylation
o Reagents: Acetic Anhydride (

), Pyridine or Sulfuric Acid (
) catalyst.

» Conditions: 0°C to Room Temperature.
e Mechanism:
o Acetylation of the C4 hydroxyl group.
o Acetylation of the C1 hemiacetal hydroxyl.

o Nucleophilic attack of a second acetate on C1 (driven by the leaving group ability of the
first acetate or via an oxocarbenium ion intermediate) to form the gem-diacetate.

» Final Product: 1,1,4-Triacetoxy-2,2-dichlorobutane.[2][4][5]

Application: Synthesis of Vitamin B6

This intermediate is a "masked" form of the C4 fragment required for the pyridine ring of
Pyridoxine.

Mechanism of Action

The utility of 1,1,4-Triacetoxy-2,2-dichlorobutane lies in its ability to release reactive carbonyl
species in situ under hydrolysis conditions.
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» Acid Hydrolysis: Removes the acetate groups.
o C1 (gem-diacetate)

Aldehyde (
).
o C4 (acetate)

Alcohol (
).

o C2 (gem-dichloro)

Ketone (

) (under harsh hydrolysis) or remains as a reactive electrophilic center.

o Cyclization: The resulting dicarbonyl species condenses with an amine source (e.g., amino-
malonamide, ethyl glycinate, or ammonia) to close the pyridine ring.

Cyclization Pathway (Graphviz Diagram)
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1,1,4-Triacetoxy-2,2-dichlorobutane

Hydrolysis (H+)

Reactive Dicarbonyl Intermediate Amine Source
(In Situ) (e.g., Amino-malonamide)

~ /

Condensation & Cyclization

H20, - HCI

Pyridoxine (Vitamin B6)

Click to download full resolution via product page
Figure 2: Conversion of the triacetate intermediate to Pyridoxine.
Safety & Handling
Hazard Classification:
o Skin Irritant: Causes skin irritation (H315).
e Eye Irritant: Causes serious eye irritation (H319).
e Specific Target Organ Toxicity: May cause respiratory irritation (H335).
Handling Protocols:

o PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Work within a
fume hood.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Moisture sensitive—
hydrolysis releases Acetic Acid and HCI.
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o Spill Response: Absorb with inert material (vermiculite/sand). Neutralize surfaces with weak
base (Sodium Bicarbonate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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